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Compound Name: SHELLSOL

Cat. No.: B1174059 Get Quote

A Comparative Performance Analysis of
SHELLSOL Hydrocarbon Solvents
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of SHELLSOL hydrocarbon solvents against

other alternatives in the market, focusing on key performance indicators relevant to research,

scientific, and pharmaceutical applications. The information presented is supported by publicly

available data sheets and standardized experimental protocols to ensure accuracy and

reproducibility.

Executive Summary
SHELLSOL, a prominent brand of hydrocarbon solvents, offers a range of products tailored for

various industrial and research applications. This guide will focus on the performance

characteristics of SHELLSOL T, a synthetic isoparaffinic hydrocarbon solvent, and compare it

with other similar solvents. The evaluation will cover key physical and chemical properties that

are critical for applications in drug development, such as extraction, purification, and as a

reaction medium.

The selection of an appropriate solvent is a critical step in many pharmaceutical and research

processes.[1] Factors such as purity, solvency, evaporation rate, and safety are paramount to

ensure the efficacy, safety, and regulatory compliance of the final product.[1] This guide aims to
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provide the necessary data to make an informed decision when selecting a hydrocarbon

solvent for your specific needs.

Performance Data: SHELLSOL T vs. Alternatives
The following tables summarize the key physical properties of SHELLSOL T and comparable

hydrocarbon solvents from other manufacturers. The data is compiled from publicly available

product datasheets.

Table 1: Physical Properties of Aliphatic Hydrocarbon Solvents

Property SHELLSOL T
ExxonMobil
Isopar G

Total Solane
200-260
(Typical
Values)

Test Method

Density @ 15°C

( kg/L )
0.761 0.744 - 0.755[2] 0.780 - 0.810

ASTM D4052[3]

[4][5][6]

Boiling Range

(°C)
189 - 215 153 - 180[2] 190 - 260

ASTM D86[7][8]

[9][10][11]

Flash Point (°C) 61 40[2] >61
ASTM D93[12]

[13][14][15][16]

Kinematic

Viscosity @ 25°C

(mm²/s)

1.9 ~1.5 (Calculated) 2.0 - 4.0
ASTM D445[17]

[18][19][20][21]

Aromatic Content

(mg/kg)
100 <100 <20

ASTM D1319[22]

[23][24][25][26]

Relative

Evaporation Rate

(n-BuAc=1)

0.08 ~0.1 <0.1
ASTM D3539[21]

[27][28][29]

Note: Data for Total Solane 200-260 is based on typical values for their broader Solane range

as a specific datasheet was not available.
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Experimental Protocols
The following are summaries of the standard test methods used to determine the physical

properties listed in the comparison table.

1. Density (ASTM D4052): This method covers the determination of density, relative density,

and API gravity of petroleum distillates and viscous oils. A small volume of the liquid sample is

introduced into an oscillating U-tube, and the change in the oscillating frequency is used to

determine the density.[3][30][4][5][6]

2. Distillation/Boiling Range (ASTM D86): This test method determines the boiling range

characteristics of petroleum products. A sample is distilled under atmospheric pressure, and the

temperatures at which various percentages of the sample evaporate are recorded.[7][8][9][10]

[11]

3. Flash Point (ASTM D93): This test method determines the flash point of petroleum products

in a closed cup tester. The sample is heated at a controlled rate, and an ignition source is

periodically applied to the vapor space until a flash is observed.[12][13][14][15][16]

4. Kinematic Viscosity (ASTM D445): This method specifies a procedure for determining the

kinematic viscosity of liquid petroleum products by measuring the time for a volume of liquid to

flow under gravity through a calibrated glass capillary viscometer.[17][18][19][20][21]

5. Aromatic Content (ASTM D1319): This test method covers the determination of hydrocarbon

types (aromatics, olefins, and saturates) in liquid petroleum products by fluorescent indicator

adsorption. The sample is introduced into a glass adsorption column packed with silica gel

containing a fluorescent dye.[22][23][24][25][26]

6. Evaporation Rate (ASTM D3539): This test method determines the rate of evaporation of

volatile liquids using a Shell thin-film evaporometer. A known volume of the solvent is spread on

a filter paper, and the time required for a certain percentage of the solvent to evaporate is

measured.[21][31][27][28][29]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

